Cas no 91996-63-3 (6-Bromo-7-methyl-4-azabenzimidazole)

6-Bromo-7-methyl-4-azabenzimidazole is a heterocyclic organic compound featuring a benzimidazole core substituted with a bromo group at the 6-position and a methyl group at the 7-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo substituent enhances its utility in cross-coupling reactions, while the methyl group influences steric and electronic properties. Its well-defined molecular framework ensures consistent performance in nucleophilic substitution and metal-catalyzed transformations. The compound is particularly useful in the development of biologically active molecules, offering precise functionalization opportunities for researchers in medicinal chemistry and material science.

6-Bromo-7-methyl-4-azabenzimidazole structure

91996-63-3 structure

Product Name:6-Bromo-7-methyl-4-azabenzimidazole

CAS No:91996-63-3

MF:C₇H₆BrN₃

MW:212.046639919281

MDL:MFCD12546392

CID:1028764

PubChem ID:329766820

Update Time:2025-06-07

6-Bromo-7-methyl-4-azabenzimidazole Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-7-methyl-1H-imidazo[4,5-b]pyridine
- 6-Bromo-7-methyl-4-azabenzimidazole
- 6-Bromo-7-methylimidazo[4,5-b]pyridine
- 6-bromo-7-methyl-1(3)H-imidazo[4,5-b]pyridine
- 6-bromo-7-methyl-3H-imidazo[4,5-b]pyridine
- QC-8859
- XVEGORLAVIFJMX-UHFFFAOYSA-N
- 6432AJ
- OR46122
- FCH1367207
- SY034605
- AX8258914
- AB0070997
- 1H-Imidazo[4,5-b]pyridine, 6-bromo-7-methyl- (7CI)
- 6-Bromo-7-methyl-3H-imidazo[4,5-b]pyridine (ACI)
- Imidazo[4,5-b]pyridine, 6-bromo-7-methyl- (6CI)
- AKOS022172100
- CS-0172079
- SCHEMBL13201391
- AS-30648
- DB-082647
- 91996-63-3
- 6-Bromo-7-methyl-4-azabenzimidazole, 95%
- DTXSID30704483
- MFCD12546392
- AKOS040854155
- MDL： MFCD12546392
- Inchi： 1S/C7H6BrN3/c1-4-5(8)2-9-7-6(4)10-3-11-7/h2-3H,1H3,(H,9,10,11)
- InChI Key： XVEGORLAVIFJMX-UHFFFAOYSA-N
- SMILES： BrC1C(C)=C2C(N=CN2)=NC=1

Computed Properties

Exact Mass: 210.97500
Monoisotopic Mass: 210.97451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 1.8

Experimental Properties

Color/Form: Solid
Melting Point: 270-275 °C
PSA: 41.57000
LogP: 2.02880

6-Bromo-7-methyl-4-azabenzimidazole Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：2-8 °C

6-Bromo-7-methyl-4-azabenzimidazole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-7-methyl-4-azabenzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	51783-0.25/G	6-BROMO-7-METHYL-3H-IMIDAZO[4,5-B]PYRIDINE	91996-63-3	97%	0.25g	$95	2023-09-17
AstaTech	51783-1/G	6-BROMO-7-METHYL-3H-IMIDAZO[4,5-B]PYRIDINE	91996-63-3	97%	1g	$150	2023-09-17
AstaTech	51783-5/G	6-BROMO-7-METHYL-3H-IMIDAZO[4,5-B]PYRIDINE	91996-63-3	97%	5g	$450	2023-09-17
Alichem	A029190823-1g	6-Bromo-7-methyl-1H-imidazo[4,5-b]pyridine	91996-63-3	95%	1g	$281.96	2023-08-31
Alichem	A029190823-5g	6-Bromo-7-methyl-1H-imidazo[4,5-b]pyridine	91996-63-3	95%	5g	$830.96	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y03945-5g	6-Bromo-7-methyl-1H-imidazo[4,5-b]pyridine	91996-63-3	97%	5g	¥6119.0	2024-07-18
TRC	B683585-50mg	6-Bromo-7-methyl-4-azabenzimidazole	91996-63-3		50mg	$ 81.00	2023-04-18
TRC	B683585-100mg	6-Bromo-7-methyl-4-azabenzimidazole	91996-63-3		100mg	$ 110.00	2023-04-18
TRC	B683585-500mg	6-Bromo-7-methyl-4-azabenzimidazole	91996-63-3		500mg	$ 316.00	2023-04-18
TRC	B683585-1g	6-Bromo-7-methyl-4-azabenzimidazole	91996-63-3		1g	$ 470.00	2022-06-06

6-Bromo-7-methyl-4-azabenzimidazole Production Method

Production Method 1

41230-93-7

91996-63-3

Reaction Conditions

1.1 Solvents: Formic acid ; 1 h, rt → reflux

Reference

: Synthesis of a 6-Methyl-7-deaza Analog of Adenosine That Potently Inhibits Replication of Polio and Dengue Viruses

Wu, Runzhi; Smidansky, Eric D.; Oh, Hyung Suk; Takhampunya, Ratree; Padmanabhan, Radhakrishnan; et al, Journal of Medicinal Chemistry, 2010, 53(22), 7958-7966

Production Method 2

100367-40-6

91996-63-3

Reaction Conditions

1.1 Reagents: Iron , Ammonium chloride Solvents: Formic acid , Isopropanol ; 22 h, 80 °C

Reference

: Mild and general one-pot reduction and cyclization of aromatic and heteroaromatic 2-nitroamines to bicyclic 2H-imidazoles

Hanan, Emily J.; Chan, Bryan K.; Estrada, Anthony A.; Shore, Daniel G.; Lyssikatos, Joseph P., Synlett, 2010, (18), 2759-2764

6-Bromo-7-methyl-4-azabenzimidazole Raw materials

6-Bromo-7-methyl-4-azabenzimidazole Preparation Products

6-Bromo-7-methyl-4-azabenzimidazole (91996-63-3)

6-Bromo-7-methyl-4-azabenzimidazole Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:91996-63-3)6-Bromo-7-methyl-4-azabenzimidazole

Order Number:A857906

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:09

Price ($):404.0

Email:sales@amadischem.com

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